Cas no 1245643-11-1 (Methyl 3,4-diamino-5-bromobenzoate)

• Product Name: Methyl 3,4-diamino-5-bromobenzoate
• CAS No: 1245643-11-1
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD18072579
• CID: 1072010
• PubChem ID: 52987952
• Update Time: 2025-04-20

Methyl 3,4-diamino-5-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-diamino-5-bromobenzoate
• AK-89869
• ANW-67186
• CTK0E3254
• KB-78578
• methyl 3,4-bis{[2-(methyloxy)ethyl]oxy}benzoate
• SBB064956
• SureCN1055820
• Benzoic acid, 3,4-diamino-5-bromo-, methyl ester
• SCHEMBL1758897
• CS-0109878
• W15421
• 3,4-DIAMINO-5-BROMO-BENZOIC ACID METHYL ESTER
• AS-8246
• SY229882
• DB-010082
• FJUXWCBISHILFS-UHFFFAOYSA-N
• Methyl3,4-diamino-5-bromobenzoate, AldrichCPR
• methyl3,4-diamino-5-bromobenzoate
• AKOS024262260
• 1245643-11-1
• EN300-673411
• MFCD18072579
• Methyl 3-bromo-4,5-diaminobenzoate
• 3-Bromo-5-(methoxycarbonyl)benzene-1,2-diamine, 3-Bromo-5-(methoxycarbonyl)phenylene-1,2-diamine
• Z1269239197

• MDL： MFCD18072579
• Inchi： 1S/C8H9BrN2O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,10-11H2,1H3
• InChI Key： FJUXWCBISHILFS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(=C1N)N

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.3Ų

Methyl 3,4-diamino-5-bromobenzoate Security Information

• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters